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Compound of Interest

Compound Name: 1-Hydrazino-2-propanol

Cat. No.: B171459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 1-

hydrazinylpropan-2-ol, a chemical compound of interest in various research and development

applications. The information is presented to be accessible and useful for professionals in the

fields of chemistry and drug development.

Core Molecular Data
The essential molecular identifiers and properties of 1-hydrazinylpropan-2-ol are summarized in

the table below for quick reference and comparison.

Property Value

Molecular Formula C3H10N2O[1]

Molecular Weight 90.12 g/mol [1]

IUPAC Name 1-hydrazinylpropan-2-ol[1]

CAS Number 18501-20-7[1]

Synthesis Pathway
A common method for the synthesis of 1-hydrazinylpropan-2-ol involves the nucleophilic ring-

opening of propylene oxide with hydrazine. This reaction proceeds via an SN2 mechanism,
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where the hydrazine molecule acts as the nucleophile, attacking one of the carbon atoms of the

epoxide ring. The less sterically hindered carbon is the primary site of attack, leading to the

formation of the desired product.

Below is a diagram illustrating the general workflow for the synthesis of 1-hydrazinylpropan-2-

ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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